Cas no 41252-98-6 (1-Iodo-2-methyl-3-nitrobenzene)

• Product Name: 1-Iodo-2-methyl-3-nitrobenzene
• CAS No: 41252-98-6
• MF: C₇H₆INO₂
• MW: 263.032514095306
• MDL: MFCD08272202
• CID: 926783
• PubChem ID: 11536258
• Update Time: 2025-11-02

1-Iodo-2-methyl-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Iodo-2-methyl-3-nitrobenzene
• 2-iodo-6-nitrotoluene
• 2-Methyl-3-nitro-iodobenzene
• 3-nitro-2-methyliodobenzene
• 6-iodo-2-nitrotoluene
• ZVAKFJFOGUFJON-UHFFFAOYSA-N
• 1-iodo-2-methyl-3-nitro-benzene
• Benzene, 1-iodo-2-methyl-3-nitro-
• Toluene, 2-iodo-6-nitro
• 5676AB
• AS07005
• Z406679948
• 41252-98-6
• A873090
• AJ-797/43492761
• EN300-39630
• DB-070162
• C13669
• 5-IODO-6-METHYL-1-NITROBENZENE
• DS-11086
• AKOS009375593
• DTXSID70468219
• J-504801
• SY174003
• CS-0041327
• 3-nitro-2-methyliodobenzene; 2-Iodo-6-nitrotoluene; 2-Methyl-3-nitro-iodobenzene; 6-iodo-2-nitrotoluene;
• MFCD08272202
• Z391803106
• SCHEMBL3140273

• MDL： MFCD08272202
• Inchi： 1S/C7H6INO2/c1-5-6(8)3-2-4-7(5)9(10)11/h2-4H,1H3
• InChI Key： ZVAKFJFOGUFJON-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 262.94400
• Monoisotopic Mass: 262.94433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.8

Experimental Properties

• Boiling Point: 288.91°C at 760 mmHg
• PSA: 45.82000
• LogP: 3.03100

1-Iodo-2-methyl-3-nitrobenzene Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-Iodo-2-methyl-3-nitrobenzene

1-Iodo-2-methyl-3-nitrobenzene (CAS 41252-98-6): Properties, Applications, and Market Insights

1-Iodo-2-methyl-3-nitrobenzene (CAS 41252-98-6) is a specialized aromatic compound with significant relevance in organic synthesis and industrial applications. This halogenated nitrobenzene derivative is characterized by its unique molecular structure, combining an iodine substituent with a methyl group and a nitro functional group on the benzene ring. The compound's chemical formula is C₇H₆INO₂, and it typically appears as a pale yellow to light brown crystalline solid at room temperature.

The growing interest in iodo-nitrobenzene derivatives like 1-Iodo-2-methyl-3-nitrobenzene stems from their versatile reactivity patterns. Researchers frequently search for "synthesis methods for iodinated nitrobenzenes" or "reactivity of 1-Iodo-2-methyl-3-nitrobenzene" as these compounds serve as valuable intermediates in pharmaceutical development and material science. The presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups creates interesting electronic effects that influence the compound's behavior in substitution reactions.

From a physicochemical perspective, 1-Iodo-2-methyl-3-nitrobenzene demonstrates moderate solubility in common organic solvents such as ethanol, acetone, and dichloromethane, but limited solubility in water. This property makes it particularly useful in organic synthesis where controlled reactivity is desired. The compound's molecular weight of 263.03 g/mol and its specific melting point range (typically between 85-89°C) are important parameters for quality control in industrial applications.

In the pharmaceutical industry, 1-Iodo-2-methyl-3-nitrobenzene serves as a key building block for various drug intermediates. Recent searches for "pharmaceutical applications of iodinated aromatics" reflect the growing importance of such compounds in medicinal chemistry. The iodine atom's ability to participate in palladium-catalyzed coupling reactions (like Suzuki or Heck reactions) makes this compound valuable for creating complex molecular architectures found in modern therapeutics.

The material science sector has shown increasing interest in 1-Iodo-2-methyl-3-nitrobenzene for developing advanced organic electronic materials. Researchers investigating "nitrobenzene derivatives in OLEDs" or "iodoaromatics for organic semiconductors" often encounter this compound. Its electron-accepting nitro group combined with the heavy atom effect from iodine makes it potentially useful in designing light-emitting materials or charge transport layers.

From a synthetic chemistry standpoint, 1-Iodo-2-methyl-3-nitrobenzene offers multiple reactive sites for selective functionalization. The compound's behavior in "nucleophilic aromatic substitution" reactions is particularly interesting to organic chemists, as the nitro group activates the aromatic ring toward substitution at specific positions. This property has led to its use in creating more complex molecules through sequential modification strategies.

The global market for 1-Iodo-2-methyl-3-nitrobenzene has shown steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. Market analysts tracking "halogenated benzene derivatives market trends" note increasing demand from Asia-Pacific research centers and North American pharmaceutical companies. The compound's availability from specialty chemical suppliers and its relative stability compared to other iodinated aromatics contribute to its commercial viability.

Recent advancements in "green chemistry approaches" have also impacted the production and use of 1-Iodo-2-methyl-3-nitrobenzene. Researchers are exploring more sustainable methods for introducing iodine into aromatic systems, responding to searches for "eco-friendly halogenation techniques." These developments may influence future production processes and cost structures for this valuable intermediate.

Quality control of 1-Iodo-2-methyl-3-nitrobenzene typically involves analytical techniques like HPLC, GC-MS, and NMR spectroscopy. Purity specifications are crucial for research and industrial applications, with most commercial samples offering ≥97% purity. The compound's stability under proper storage conditions (typically recommended at 2-8°C in amber glass containers) ensures consistent performance in various applications.

Looking ahead, the scientific community continues to explore new applications for 1-Iodo-2-methyl-3-nitrobenzene, particularly in emerging fields like "click chemistry" and "bioconjugation techniques." Its unique combination of substituents makes it a versatile tool for synthetic chemists addressing complex molecular challenges. As research into functional materials and targeted therapeutics advances, the importance of well-characterized intermediates like this compound is expected to grow accordingly.